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bromide

Cat. No.: B1149077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Hexadecyl-3-methylimidazolium bromide (CAS Number: 132361-22-9), often abbreviated

as [C16MIM]Br, is a prominent member of the imidazolium-based ionic liquids. Its unique

molecular structure, featuring a hydrophilic imidazolium head and a long, hydrophobic

hexadecyl tail, imparts amphiphilic properties, making it a subject of significant interest across

various scientific disciplines. This technical guide provides a comprehensive overview of its

physicochemical properties, experimental protocols for its synthesis and application, and

insights into its biological activities and mechanisms of action. This document is intended to

serve as a valuable resource for researchers and professionals in chemistry, material science,

and drug development.

Physicochemical Properties
1-Hexadecyl-3-methylimidazolium bromide is typically a white to light yellow powder or

crystalline solid at room temperature.[1] Its properties are tunable by altering the alkyl chain

length or the anion, a key advantage of imidazolium-based ionic liquids.[2]

Table 1: General and Physicochemical Properties of 1-Hexadecyl-3-methylimidazolium
Bromide
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Property Value Reference

CAS Number 132361-22-9 [3]

Molecular Formula C₂₀H₃₉BrN₂ [3]

Molecular Weight 387.44 g/mol [4]

Appearance
White to light yellow powder or

crystalline solid
[1]

Melting Point 42-68 °C [1]

Decomposition Temperature
Onset often reported above

150°C
[1]

Purity
Typically >97% for research

grades
[1]

Table 2: Solubility and Density

Property Description Reference

Solubility

The long hexadecyl chain

enhances its solubility in less

polar organic solvents

compared to shorter-chain

imidazolium salts, while it

maintains some solubility in

polar solvents.[1]

[1]

Density

Data for the closely related 1-

Hexyl-3-methylimidazolium

bromide is 1.271 g/cm³ at 26

°C. Density generally

decreases with increasing

temperature and longer alkyl

chain length.[5][6]

[5][6]

Table 3: Spectral Data (General Information)
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Technique Description Reference

NMR

Used to confirm the structure

and assess purity. 1H NMR

and 13C NMR are standard

characterization techniques.[1]

[4]

[1][4]

FTIR

Utilized to identify functional

groups and confirm the

structure of the imidazolium

ring and alkyl chain.[1]

[1]

Experimental Protocols
Synthesis of 1-Hexadecyl-3-methylimidazolium Bromide
The synthesis of 1-hexadecyl-3-methylimidazolium bromide is typically achieved through the

quaternization of N-methylimidazole with 1-bromohexadecane.[1] A detailed protocol for the

synthesis of its monohydrate form is provided below.

Experimental Protocol: Synthesis of 1-Hexadecyl-3-methylimidazolium Bromide
Monohydrate[7]

Reaction Setup: To a stirred solution of dichloromethane (30 ml), add 1-methylimidazole

(0.14 mol) and 1-bromohexadecane (0.15 mol).

Reaction Conditions: Stir the mixture at 350 K for 48 hours under a nitrogen atmosphere.

Solvent Removal: After the reaction is complete, evaporate the resulting clear solution under

vacuum.

Crystallization: Obtain colorless crystals suitable for X-ray analysis by slow evaporation from

an ethyl acetate solution over a period of two weeks.

Yield: The reported yield for this method is 83%.
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Characterization: The final product can be characterized using techniques such as NMR,

FTIR, and elemental analysis to confirm its structure and purity.[1]

Synthesis Workflow
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Synthesis of 1-Hexadecyl-3-methylimidazolium Bromide

Application in Extraction of Polycyclic Aromatic
Hydrocarbons (PAHs)
Aqueous solutions containing aggregates of 1-hexadecyl-3-methylimidazolium bromide can

be used as an effective medium for the extraction of PAHs from sediments, often accelerated

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-1-hexadecyl-3-methylimidazolium-bromide-research-pc
https://www.benchchem.com/product/b1149077?utm_src=pdf-body-img
https://www.benchchem.com/product/b1149077?utm_src=pdf-body
https://www.benchchem.com/product/b1149077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


by focused microwave-assisted extraction (FMAE).[8][9]

Experimental Protocol: Focused Microwave-Assisted Extraction of PAHs[8]

Extraction Medium Preparation: Prepare an aqueous solution of 1-hexadecyl-3-
methylimidazolium bromide (e.g., 45 mM).

Sample Preparation: Place a small amount of the sediment sample (e.g., 0.1 g) into the

extraction vessel.

Extraction: Add the extracting solution (e.g., 9 mL) to the vessel and perform focused

microwave-assisted extraction for a short duration (e.g., 6 minutes).

Analysis: Following extraction, the sample can be analyzed directly by High-Performance

Liquid Chromatography (HPLC) with fluorescence detection without the need for a clean-up

step to remove the ionic liquid.

Biological Activities and Mechanism of Action
Imidazolium-based ionic liquids, including 1-hexadecyl-3-methylimidazolium bromide, have

demonstrated significant antimicrobial and cytotoxic activities. The biological effects are closely

linked to the length of the alkyl chain, with longer chains generally exhibiting higher activity up

to a certain point (the "cut-off effect").[10][11]

Antimicrobial Activity
The antimicrobial action of these compounds is attributed to their surfactant-like properties,

which enable them to disrupt microbial cell membranes.[10][11] The introduction of a longer

alkyl substituent on the imidazolium cation generally leads to a lower minimal inhibitory

concentration (MIC).[10][11] Studies on similar compounds have shown efficacy against a

range of bacteria, including Staphylococcus aureus, and fungi.[12][13]

Cytotoxicity and Proposed Mechanism of Action
Research on related imidazolium ionic liquids suggests that their cytotoxic effects on

mammalian cells, including cancer cell lines, are mediated through the induction of apoptosis.

[14] The proposed mechanism involves the disruption of the cell membrane, leading to

increased permeability. This initial event is thought to trigger downstream apoptotic signaling
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pathways. While a specific pathway for 1-hexadecyl-3-methylimidazolium bromide has not

been fully elucidated, studies on other imidazolium bromides (e.g., 1-methyl-3-octylimidazolium

bromide) point towards the involvement of the mitochondrial pathway of apoptosis.[15]

This pathway is characterized by:

Induction of Oxidative Stress: Generation of reactive oxygen species (ROS).[15]

Mitochondrial Membrane Disruption: Leading to the release of pro-apoptotic factors like

cytochrome c and Smac/DIABLO.[15]

Modulation of Bcl-2 Family Proteins: Altering the balance between pro-apoptotic and anti-

apoptotic members.[15]

Activation of Caspases: The executioners of apoptosis.

Furthermore, the death receptor pathway, involving TNF-α and Fas/FasL, may also be

implicated in the apoptosis induced by these compounds.[15]
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Proposed Cytotoxic Mechanism
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Proposed Cytotoxic Mechanism of Action

Applications in Drug Development and Research
The unique properties of 1-hexadecyl-3-methylimidazolium bromide make it a versatile tool

in research and a potential component in drug delivery systems.
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Surfactant and Emulsifier: Its amphiphilic nature makes it suitable for use in formulations

requiring emulsification or for applications at interfaces.[2]

Nanoparticle Synthesis: It can be used as a stabilizing agent or a template in the formation of

nanoparticles.[1]

Drug Delivery: Its ability to interact with cell membranes suggests potential applications in

enhancing drug permeation or as a component of novel drug delivery vehicles.

Antimicrobial Agent: Its inherent antimicrobial properties are being explored for the

development of new disinfectants and antimicrobial materials.[10]

Catalysis: Like many ionic liquids, it can serve as a solvent or catalyst in various chemical

reactions.[1]

Conclusion
1-Hexadecyl-3-methylimidazolium bromide is a multifaceted ionic liquid with a growing

number of applications in scientific research and development. Its well-defined physicochemical

properties, coupled with its significant biological activities, make it a compound of interest for

chemists, material scientists, and drug development professionals. This guide provides a

foundational understanding of this compound, offering detailed data and protocols to facilitate

further research and innovation. As with any active compound, appropriate safety precautions

should be taken during handling and experimentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1149077?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

